Cas no 24023-73-2 (2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole)

• Product Name: 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole
• CAS No: 24023-73-2
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD05855460
• CID: 290045
• PubChem ID: 1506719
• Update Time: 2025-11-05

2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-(chloromethyl)-5-(3-methylphenyl)
• 2-(3-HYDROXYPHENYL)-1,3-DIOXO-2,3-DIHYDRO-1H
• 2-(m-Tolyl)-5-chlormethyl-1,3,4-oxadiazol
• 2-chloromethyl-5-(3-methylphenyl)-1,3,4-oxadiazole
• 2-chloromethyl-5-m-tolyl-[1,3,4]oxadiazole
• 5-(chloromethyl)-2-(3-methylphenyl)-1,3,4-oxadiazole
• SCHEMBL1544503
• MFCD05855460
• AB22461
• [1,3,4]Oxadiazole, 2-chloromethyl-5-m-tolyl-
• UPCMLD0ENAT5378920:001
• IBMPKWVAMRQBJJ-UHFFFAOYSA-N
• DTXSID80363645
• AKOS000263844
• LS-08810
• 2-(Chloromethyl)-5-(m-tolyl)-1,3,4-oxadiazole
• EN300-14724
• 24023-73-2

• MDL： MFCD05855460
• Inchi： 1S/C10H9ClN2O/c1-7-3-2-4-8(5-7)10-13-12-9(6-11)14-10/h2-5H,6H2,1H3
• InChI Key： IBMPKWVAMRQBJJ-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2=CC=CC(C)=C2)O1

Computed Properties

• Exact Mass: 208.04000
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 186-187℃
• Boiling Point: 340.2±52.0 °C at 760 mmHg
• Flash Point: 241.7±24.0 °C
• PSA: 38.92000
• LogP: 2.78380

2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole (CAS No. 24023-73-2)

The compound 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole (CAS No. 24023-73-2) is a specialized heterocyclic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the 1,3,4-oxadiazole family, a class of nitrogen-oxygen heterocycles known for their diverse biological activities and applications in material science. The presence of a chloromethyl group and a 3-methylphenyl substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1,3,4-oxadiazole derivatives has surged due to their potential in drug discovery and development. Researchers are particularly interested in the antimicrobial and anti-inflammatory properties of these compounds. The 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole structure is often explored for its ability to act as a building block in the synthesis of more complex molecules. Its unique chemical properties align with the growing trend of green chemistry, where scientists seek eco-friendly synthetic routes to reduce environmental impact.

One of the most frequently asked questions about CAS No. 24023-73-2 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, which is crucial for its application in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for storage and transportation, addressing concerns raised by industrial users.

The versatility of 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole extends to its role in polymer chemistry. Recent advancements have highlighted its potential as a cross-linking agent or monomer in the production of high-performance polymers. This application is particularly relevant in the context of sustainable materials, a hot topic in both academic and industrial circles. As the world shifts toward biodegradable and renewable resources, the demand for innovative chemical intermediates like this compound is expected to rise.

Another area of interest is the compound's potential in agrochemical research. The 1,3,4-oxadiazole core is known to exhibit herbicidal and fungicidal activities, making it a candidate for the development of next-generation crop protection agents. With the global focus on food security and sustainable agriculture, researchers are actively investigating derivatives of this compound to enhance their efficacy and reduce environmental toxicity.

From a synthetic perspective, the chloromethyl group in CAS No. 24023-73-2 offers a reactive site for further functionalization. This feature is highly valued in medicinal chemistry, where the introduction of specific moieties can significantly alter a compound's biological activity. Recent publications have explored its use in the design of enzyme inhibitors, particularly those targeting cancer and infectious diseases. Such studies underscore the compound's relevance in addressing contemporary health challenges.

In conclusion, 2-(chloromethyl)-5-(3-methylphenyl)-1,3,4-oxadiazole (CAS No. 24023-73-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas aligned with global trends such as sustainability, healthcare innovation, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in future technological advancements.